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Abstract
This technical guide provides a comprehensive overview of the discovery and initial

characterization of Nuclear Factor 110 (NF110), a C-terminally extended isoform of the double-

stranded RNA-binding protein NF90. NF110, a member of the NF90 protein family, has been

identified as a key regulator of gene expression, functioning as a potent transcriptional

coactivator. This document details its discovery through cDNA cloning and mass spectrometry,

its subcellular localization, and its functional role in transcriptional regulation. Furthermore, this

guide outlines the detailed experimental protocols for the key characterization experiments and

presents quantitative data in structured tables for comparative analysis. Visual diagrams of

associated signaling pathways and experimental workflows are provided to facilitate a deeper

understanding of NF110's biological context and the methodologies used for its study.

Introduction
The regulation of gene expression is a complex process orchestrated by a multitude of proteins

that interact with DNA and RNA. Among these, double-stranded RNA (dsRNA)-binding proteins

have emerged as critical players in various cellular processes. The Nuclear Factor 90 (NF90)
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family of proteins, characterized by the presence of dsRNA-binding motifs (dsRBMs), has been

implicated in the regulation of gene expression. NF110 was identified as a C-terminally

extended splice variant of NF90.[1] Initial studies have revealed that NF110 isoforms are potent

transcriptional activators, playing a crucial role in modulating the expression of specific genes.

This guide summarizes the foundational research that led to the discovery and initial

characterization of NF110, providing a technical resource for researchers in molecular biology

and drug development.

Discovery and Isoforms
The existence of NF110 was first verified through the cloning and sequencing of its cDNA from

human cells.[1] Mass spectrometric analysis of proteins isolated from human cells further

confirmed its expression and provided evidence for the existence of different isoforms.[1]

Two primary isoforms of NF110 have been characterized, NF110a and NF110b. These

isoforms are identical at their N-termini with NF90 but possess a C-terminal extension. The

isoforms differ by the insertion of a four-amino-acid residue sequence, NVKQ, between the two

dsRNA-binding motifs in NF110b.[1]

Subcellular Localization
Cell fractionation studies have been instrumental in determining the subcellular localization of

NF110. These experiments revealed that while NF90 and its heteromeric partner NF45 are

predominantly nuclear and associated with chromatin, the NF110 isoforms are almost

exclusively bound to chromatin.[1] This tight association with chromatin suggests a primary role

for NF110 in nuclear processes, particularly in the regulation of gene transcription.

Functional Characterization: A Transcriptional
Coactivator
The initial functional characterization of NF110 focused on its role in transcription. Transient

expression assays demonstrated that both NF110 isoforms are more potent activators of

transcription from the proliferating cell nuclear antigen (PCNA) promoter than the NF90

isoforms.[1] Notably, NF110b, which contains the NVKQ insert, was identified as the strongest

transcriptional activator among the tested isoforms.[1]
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Further studies have solidified the role of NF110 as a transcriptional coactivator. In complex

with NF45, NF110 has been shown to stimulate transcription of the c-fos gene.[2] This

coactivator function is mediated through both upstream regulatory elements and the core

promoter of target genes.[2] Interestingly, the double-stranded RNA binding activity of NF110 is

not required for its transcriptional coactivator function.[2]

Quantitative Data Summary
The following tables summarize the key quantitative findings from the initial characterization of

NF110.

Table 1: Transcriptional Activation by NF90/NF110 Isoforms

Isoform Promoter

Relative
Transcriptional
Activity (Fold
Activation)

Reference

NF90a PCNA Baseline [1]

NF90b PCNA ~1.5x [1]

NF110a PCNA ~3.5x [1]

NF110b PCNA ~5.0x [1]

Table 2: Transcriptional Coactivation of the c-fos Promoter by NF45-NF110 Complex

Condition
Fold Stimulation of c-fos
Transcription

Reference

In vitro transcription assay with

NF45-NF110
~3.5x [2]

Cell-based luciferase reporter

assay
~3.5x [2]

Key Experimental Protocols
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cDNA Cloning of NF110
The coding sequences of human NF110 were amplified from HeLa cell mRNA using a PCR-

based method.[2]

RNA Isolation: Total RNA is extracted from HeLa cells using a suitable method like TRIzol

reagent.

Reverse Transcription: First-strand cDNA is synthesized from the total RNA using a reverse

transcriptase and oligo(dT) primers.

PCR Amplification: The full-length NF110 cDNA is amplified by PCR using gene-specific

primers designed based on the known sequence of the ILF3 gene. The primers should

incorporate restriction sites for subsequent cloning.

Vector Ligation: The amplified PCR product is digested with the corresponding restriction

enzymes and ligated into an appropriate expression vector (e.g., a pcDNA series vector for

mammalian expression or a baculovirus transfer vector for expression in insect cells).[2]

Transformation and Sequencing: The ligated vector is transformed into competent E. coli

cells for amplification. Plasmid DNA is then isolated from selected colonies and the

sequence of the NF110 insert is verified by Sanger sequencing.

Mass Spectrometric Identification of NF110
NF110 and its isoforms were identified from protein complexes isolated from human cells.[1]

Protein Complex Immunoprecipitation: NF90/NF110 containing complexes are

immunoprecipitated from nuclear extracts of human cells (e.g., HEK293) using an antibody

targeting NF90/NF110.

SDS-PAGE Separation: The immunoprecipitated proteins are resolved by SDS-

polyacrylamide gel electrophoresis (SDS-PAGE).

In-Gel Digestion: The protein band corresponding to the expected molecular weight of

NF110 (~110 kDa) is excised from the gel and subjected to in-gel digestion with trypsin.
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Mass Spectrometry: The resulting peptides are extracted and analyzed by matrix-assisted

laser desorption/ionization time-of-flight (MALDI-TOF) mass spectrometry or liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

Database Searching: The obtained peptide mass fingerprints or fragment ion spectra are

used to search a protein sequence database (e.g., Swiss-Prot) to identify the protein as

NF110 and to identify peptides that are unique to its different isoforms.[1]

Subcellular Fractionation
To determine the subcellular localization of NF110, cell fractionation is performed to separate

cellular components.

Cell Harvesting and Lysis: Cultured cells are harvested and washed with cold PBS. The cells

are then lysed in a hypotonic buffer to swell the cells and rupture the plasma membrane,

releasing the cytoplasmic contents.

Isolation of Nuclei: The cell lysate is centrifuged at a low speed to pellet the nuclei. The

supernatant represents the cytoplasmic fraction.

Nuclear Lysis and Chromatin Fractionation: The nuclear pellet is washed and then lysed with

a nuclear extraction buffer. The nuclear lysate is then centrifuged at a high speed to separate

the soluble nuclear proteins (nucleoplasm) from the insoluble chromatin pellet.

Western Blot Analysis: Proteins from each fraction (cytoplasm, nucleoplasm, and chromatin)

are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies

specific for NF110, as well as marker proteins for each subcellular compartment to verify the

purity of the fractions.

Chromatin Immunoprecipitation (ChIP)
ChIP assays are used to determine the association of NF110 with specific genomic regions in

vivo.[2]

Cross-linking: Cells are treated with formaldehyde to cross-link proteins to DNA.

Chromatin Shearing: The cells are lysed, and the chromatin is sheared into smaller

fragments (typically 200-1000 bp) by sonication or enzymatic digestion.
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Immunoprecipitation: The sheared chromatin is incubated with an antibody specific for

NF110 to immunoprecipitate the NF110-DNA complexes. A non-specific IgG antibody is used

as a negative control.

Washing and Elution: The antibody-protein-DNA complexes are captured on protein A/G

beads, and non-specific interactions are removed through a series of washes. The

complexes are then eluted from the beads.

Reverse Cross-linking and DNA Purification: The cross-links are reversed by heating, and

the proteins are digested with proteinase K. The DNA is then purified.

Quantitative PCR (qPCR): The purified DNA is used as a template for qPCR with primers

specific to a target promoter region (e.g., the c-fos promoter) to quantify the enrichment of

that region in the NF110 immunoprecipitate compared to the IgG control.

In Vitro Transcription Assay
This assay is used to directly assess the effect of NF110 on transcription from a specific

promoter.[2]

Template Preparation: A DNA template containing the promoter of interest (e.g., the c-fos

promoter) upstream of a reporter gene or a G-less cassette is prepared.

Reaction Setup: The in vitro transcription reaction is assembled in a buffer containing the

DNA template, ribonucleotides (ATP, CTP, UTP, and [α-32P]GTP for labeling), and a source

of RNA polymerase II and general transcription factors (e.g., HeLa nuclear extract).

Addition of Recombinant Protein: Purified recombinant NF45-NF110 complex is added to the

reaction. A control reaction without the complex is also performed.

Transcription and RNA Analysis: The reactions are incubated to allow transcription to occur.

The newly synthesized radiolabeled RNA transcripts are then purified and analyzed by

denaturing polyacrylamide gel electrophoresis and autoradiography to visualize and quantify

the transcripts.

Visualizations
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Caption: NF110 as a transcriptional coactivator in gene expression.

Experimental Workflow: Chromatin Immunoprecipitation
(ChIP)
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Caption: Workflow for Chromatin Immunoprecipitation (ChIP) of NF110.
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Caption: Generation of NF90 and NF110 isoforms from the ILF3 gene.

Conclusion
The discovery and initial characterization of NF110 have established it as a significant player in

the regulation of gene expression. As a potent transcriptional coactivator that is tightly

associated with chromatin, NF110, in concert with its binding partners like NF45, likely plays a

role in a wide array of cellular processes. The detailed experimental protocols and quantitative

data presented in this guide provide a solid foundation for further investigation into the specific

mechanisms of NF110 action, its full range of target genes, and its potential as a therapeutic

target in diseases characterized by dysregulated gene expression. The continued exploration
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of NF110 and its isoforms will undoubtedly yield deeper insights into the intricate network of

transcriptional regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing
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